![molecular formula C12H13Cl3N2O B609850 PBT-1033 hydrochloride CAS No. 648896-70-2](/img/structure/B609850.png)
PBT-1033 hydrochloride
Overview
Description
PBT-1033 hydrochloride, also known as PBT-2, is a neural protective agent potentially for the treatment of Alzheimer’s disease and Huntington’s Disease . It is a moderate-affinity 8-hydroxyquinoline transition metal-ligand that acts as a synthetic chaperone, redistributing copper, zinc, and iron from locations where they are abundant to subcellular locations where they might be deficient .
Molecular Structure Analysis
The molecular structure of this compound is described as 5,7-dichloro-2-dimethylaminomethyl-8-hydroxyquinoline hydrochloride . Its molecular formula is C12H12Cl2N2O , and it has a molecular weight of 271.14 .Scientific Research Applications
Nanothermometry Applications : The study by Ananias et al. (2016) discusses the use of the microporous metal–organic framework MIL-103 for luminescent ratiometric thermometry, indicating potential applications in nanothermometry and multisensing platforms Ananias, Brites, Carlos, & Rocha, 2016.
Environmental Impact of PBTs : Swackhamer's (2013) paper reviews the history and scientific understanding of halogenated persistent, bioaccumulative, and toxic chemicals (PBTs), providing insights into their environmental fate and transport Swackhamer, 2013.
Intrinsic Toxicity Assessment : Maeder et al. (2004) propose the toxic ratio as an indicator for assessing the intrinsic toxicity of PBT chemicals, a relevant consideration in the evaluation of chemical substances like PBT-1033 hydrochloride Maeder, Escher, Scheringer, & Hungerbühler, 2004.
Chemodosimeter and Logic Gate : A study by Liu et al. (2011) on phosphorescent iridium(III) complexes illustrates the potential of such compounds in applications like chemodosimeters and molecular logic gates Liu, Li, Zhao, Wu, Huang, & Li, 2011.
Assessment of Petroleum UVCBs : Wassenaar and Verbruggen (2021) discuss the PBT-assessment of petroleum UVCBs, highlighting challenges in evaluating substances with variable composition, which may be relevant for understanding the context of this compound Wassenaar & Verbruggen, 2021.
Organic Contaminants Extraction : Morrison et al. (2016) focus on the extraction of persistent organic pollutants from sturgeon organs, demonstrating methodologies that could be applicable in the study of compounds like this compound Morrison, Sieve, Ratajczak, Bringolf, & Belden, 2016.
Thymidine Boranomonophosphate Study : Li, Hardin, and Shaw (1996) investigate the hydrolysis of thymidine boranomonophosphate, a study that could inform research methodologies for this compound Li, Hardin, & Shaw, 1996.
Mechanism of Action
PBT-1033 hydrochloride is an orally active copper/zinc ionophore . It restores cognition in mouse models of Alzheimer’s disease (AD) and has antibacterial activity against Gram-positive bacteria . It is also suggested that this compound deactivates the kinase glycogen synthase kinase 3β and the phosphatase calcineurin, both potential targets for Huntington’s disease .
Properties
IUPAC Name |
5,7-dichloro-2-[(dimethylamino)methyl]quinolin-8-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12Cl2N2O.ClH/c1-16(2)6-7-3-4-8-9(13)5-10(14)12(17)11(8)15-7;/h3-5,17H,6H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSRSUNAZJQGYCB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=NC2=C(C=C1)C(=CC(=C2O)Cl)Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13Cl3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
648896-70-2 | |
Record name | PBT-1033 hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0648896702 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | PBT-1033 HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/24Z79C941B | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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